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Compound of Interest

Compound Name: Anthranilic acid

Cat. No.: B10759529 Get Quote

These application notes provide a detailed experimental protocol for the synthesis of N-

acetylanthranilic acid, a compound of interest for researchers in organic synthesis and drug

development. The following sections outline the reaction, provide a step-by-step procedure,

and summarize key quantitative data for this chemical transformation.

Introduction
N-acetylation of anthranilic acid is a common laboratory synthesis that involves the reaction of

anthranilic acid with acetic anhydride.[1][2] The reaction proceeds through a benzisoxazinone

intermediate, which is subsequently hydrolyzed to yield the final product, N-acetylanthranilic
acid.[1][3][4] This compound is notable for exhibiting triboluminescence, the emission of light

upon mechanical stress.[1][3][4]

Experimental Protocol
This protocol is adapted from established laboratory procedures for the synthesis of N-

acetylanthranilic acid.[1][2][3]

Materials:

Anthranilic acid

Acetic anhydride

Distilled water
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Methanol (chilled)

Erlenmeyer flask (50 mL or appropriate size)

Reflux condenser

Heating source (hot plate)

Boiling stones

Buchner funnel and vacuum filtration apparatus

Melting point apparatus

Procedure:

Reaction Setup: In a fume hood, combine 2.0 g of anthranilic acid with 6.0 mL of acetic

anhydride in a 50 mL Erlenmeyer flask.[1] Add a boiling stone to the mixture.

Heating: Gently heat the mixture to a boil on a hot plate and maintain a gentle reflux for 15

minutes.[1] During this time, the solid anthranilic acid should dissolve.

Hydrolysis: Allow the reaction mixture to cool to room temperature. Carefully add 2.0 mL of

distilled water to the flask.[1] A solid may form at this stage.

Crystallization: Gently heat the mixture again until it nearly boils, then allow it to cool slowly

to room temperature to promote the formation of well-defined crystals of N-acetylanthranilic
acid.[1]

Isolation: Isolate the crystals by vacuum filtration using a Buchner funnel.[1][3]

Washing: Wash the crystals on the filter paper with a small amount of chilled methanol.[1][3]

Drying: Continue to draw air through the funnel to thoroughly dry the crystals.

Characterization: Weigh the dried product to determine the yield. Measure the melting point

of the crystals.
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Quantitative Data
The following table summarizes the key quantitative data associated with the N-acetylation of

anthranilic acid.

Parameter Value Reference

Molecular Weight of Anthranilic

Acid
137 g/mol [1]

Molecular Weight of N-

acetylanthranilic Acid
179 g/mol [1]

Melting Point of N-

acetylanthranilic Acid
183-185 °C [3][5]

Reported Yield 94% [5]

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of N-acetylanthranilic acid.
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Caption: Experimental workflow for the N-acetylation of anthranilic acid.

Reaction Mechanism
The reaction proceeds through a multi-step mechanism.
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Caption: Simplified reaction pathway for N-acetylation of anthranilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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